Cas no 2229352-19-4 (1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 2229352-19-4
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6292858
• PubChem ID: 165979703
• Update Time: 2025-10-29

1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropane-1-carboxylic acid
• EN300-1747091
• 2229352-19-4
• 1-{[2-(propan-2-yl)-1,3-thiazol-5-yl]methyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H15NO2S/c1-7(2)9-12-6-8(15-9)5-11(3-4-11)10(13)14/h6-7H,3-5H2,1-2H3,(H,13,14)
• InChI Key： JDHDXNVUBFBIKN-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2229352-19-4 and Product Name: 1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropane-1-carboxylic acid

Compound with the CAS number 2229352-19-4 and the product name 1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a cyclopropane ring, a moiety known for its unique electronic and steric properties, which can significantly influence its interactions with biological targets.

The presence of a thiazole ring in the molecular structure is particularly noteworthy. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound, featuring a propan-2-yl group and a methyl group attached to the thiazole ring, further enhances its pharmacological profile. This configuration allows for optimal spatial orientation and electronic distribution, which are critical factors in determining the compound's binding affinity and efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Molecular docking studies have been instrumental in understanding how 1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropane-1-carboxylic acid interacts with various biological targets. These studies suggest that the compound exhibits high binding affinity for several key enzymes and receptors implicated in inflammatory pathways. This has opened up new avenues for exploring its potential as an anti-inflammatory agent.

The cyclopropane moiety in the compound's structure is another critical feature that contributes to its unique pharmacological properties. Cyclopropanes are known for their strained three-membered ring structure, which can lead to significant conformational flexibility upon binding to biological targets. This flexibility may enhance the compound's ability to interact with a wide range of targets, thereby increasing its therapeutic potential.

In vitro studies have demonstrated promising results regarding the biological activity of 1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropane-1-carboxylic acid. These studies have shown that the compound exhibits significant inhibitory effects on several inflammatory mediators and enzymes. Specifically, it has been observed to suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). Additionally, the compound has shown efficacy in reducing inflammation-induced pain responses in animal models.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the cyclopropane ring followed by functionalization with the thiazole moiety. Advances in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more accessible for further research and development.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The unique combination of structural features—such as the cyclopropane ring and thiazole moiety—makes it an attractive candidate for further derivatization and optimization. By modifying various substituents on the molecule, researchers can fine-tune its pharmacological properties to improve efficacy and reduce potential side effects.

The growing interest in natural product-inspired drug design has also influenced the development of this compound. Many natural products contain complex heterocyclic structures that exhibit remarkable biological activities. By synthesizing molecules inspired by these natural scaffolds, chemists can create novel compounds with enhanced therapeutic potential. 1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropane-1-carboxylic acid is an excellent example of such an approach.

Future research directions include exploring the mechanism of action of this compound in greater detail. Understanding how it interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Additionally, preclinical studies are needed to assess its safety profile and pharmacokinetic properties before it can be considered for clinical trials.

The development of new pharmaceuticals is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The synthesis and characterization of compounds like 1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropane-1-carboxylic acid represent significant contributions to this collaborative effort. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery and development of new drugs that address unmet medical needs.

In conclusion,1-{2-(propan-2-y l)-1 ,3 -thia zol -5 -y lme th yl }c yclo p ro p an e - 1 -car box y l ic ac id (CAS No. 2229352 -19 -4) is a promising pharmaceutical candidate with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it an attractive molecule for further research and development. As our understanding of drug design principles continues to evolve , compounds like this one will play an increasingly important role in addressing complex diseases.